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Compound of Interest

Compound Name: Methyl 5-methyl-2-hexenoate

CAS No.: 75513-56-3

Cat. No.: B6593744

Get Quote

This guide provides an in-depth analysis of the spectroscopic data for Methyl 5-methyl-2-
hexenoate, a valuable fragrance and flavor compound. Designed for researchers, scientists,

and professionals in the field of drug development and chemical analysis, this document offers

a comprehensive examination of its Nuclear Magnetic Resonance (NMR), Infrared (IR), and

Mass Spectrometry (MS) data. By delving into the principles behind the data acquisition and

interpretation, this guide serves as a practical resource for the structural elucidation and quality

control of this important ester.

Introduction
Methyl 5-methyl-2-hexenoate (C₈H₁₄O₂) is an unsaturated ester known for its fruity and green

aromatic profile. Accurate and thorough characterization of its molecular structure is paramount

for its application in various industries, ensuring purity, and understanding its chemical

behavior. Spectroscopic techniques are indispensable tools for this purpose, each providing a

unique piece of the structural puzzle. This guide will walk through the theoretical and practical

aspects of analyzing the ¹H NMR, ¹³C NMR, IR, and MS spectra of Methyl 5-methyl-2-
hexenoate.
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Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful technique for determining the carbon-hydrogen framework of

a molecule. For a liquid sample like Methyl 5-methyl-2-hexenoate, high-resolution solution-

state NMR is the method of choice.

Experimental Protocol: Acquiring High-Resolution NMR
Spectra
Objective: To obtain high-resolution ¹H and ¹³C NMR spectra of neat Methyl 5-methyl-2-
hexenoate.

Methodology:

Sample Preparation: A small amount of the liquid sample (approximately 0.1-0.5 mL) is

dissolved in a deuterated solvent, typically deuterated chloroform (CDCl₃), which is NMR-

silent and a good solvent for the ester. A standard 5 mm NMR tube is filled to a height of

approximately 4-5 cm.

Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher) is used to acquire

the spectra.

¹H NMR Acquisition:

The spectrometer is tuned to the ¹H frequency.

A standard single-pulse experiment is performed.

Key parameters include a 90° pulse width, a relaxation delay of 1-2 seconds, and a

sufficient number of scans to achieve a good signal-to-noise ratio.

¹³C NMR Acquisition:

The spectrometer is tuned to the ¹³C frequency.

A proton-decoupled pulse sequence (e.g., zgpg30) is used to simplify the spectrum and

enhance sensitivity.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 11 Tech Support

https://www.benchchem.com/product/b6593744/docs?utm_src=pdf-body#a-technical-guide-to-the-spectroscopic-characterization-of-methyl-5-methyl-2-hexenoate
https://www.benchchem.com/product/b6593744/docs?utm_src=pdf-body#a-technical-guide-to-the-spectroscopic-characterization-of-methyl-5-methyl-2-hexenoate
https://www.benchchem.com/product/b6593744/docs?utm_src=pdf-body#a-technical-guide-to-the-spectroscopic-characterization-of-methyl-5-methyl-2-hexenoate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6593744?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


A larger number of scans is typically required for ¹³C NMR due to the low natural

abundance of the ¹³C isotope.

Diagram: Experimental Workflow for NMR Analysis
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Caption: Workflow for obtaining NMR spectra of a liquid sample.

Predicted ¹H NMR Spectral Data
Disclaimer: Experimental ¹H NMR data for Methyl 5-methyl-2-hexenoate is not readily

available in public spectral databases. The following data is a prediction based on established

chemical shift principles and data from analogous compounds.

Table 1: Predicted ¹H NMR Data for Methyl 5-methyl-2-hexenoate
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Chemical Shift (δ,
ppm)

Multiplicity Integration Assignment

~6.9 dt 1H H-3

~5.8 d 1H H-2

~3.7 s 3H -OCH₃

~2.2 t 2H H-4

~1.8 m 1H H-5

~0.9 d 6H -CH(CH₃)₂

Interpretation:

The downfield signals at approximately 6.9 and 5.8 ppm are characteristic of the vinyl

protons (H-3 and H-2) of an α,β-unsaturated ester. The large coupling constant between

them would confirm the trans configuration of the double bond.

The singlet at around 3.7 ppm is indicative of the methyl ester protons.

The signals in the aliphatic region correspond to the remaining protons of the hexenoate

chain. The splitting patterns (multiplicities) arise from the coupling between adjacent non-

equivalent protons and are key to assigning the signals to specific protons in the molecule.

Predicted ¹³C NMR Spectral Data
Disclaimer: Experimental ¹³C NMR data for Methyl 5-methyl-2-hexenoate is not readily

available in public spectral databases. The following data is a prediction based on established

chemical shift principles and data from analogous compounds.

Table 2: Predicted ¹³C NMR Data for Methyl 5-methyl-2-hexenoate
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Chemical Shift (δ, ppm) Assignment

~166 C=O (ester)

~145 C-3

~123 C-2

~51 -OCH₃

~42 C-4

~28 C-5

~22 -CH(CH₃)₂

Interpretation:

The signal at approximately 166 ppm is characteristic of the carbonyl carbon of an ester.

The signals at around 145 and 123 ppm correspond to the sp² hybridized carbons of the

double bond.

The remaining signals in the upfield region are assigned to the sp³ hybridized carbons of the

molecule.

Infrared (IR) Spectroscopy
IR spectroscopy is used to identify the functional groups present in a molecule by measuring

the absorption of infrared radiation.

Experimental Protocol: Acquiring an IR Spectrum
Objective: To obtain a Fourier-transform infrared (FT-IR) spectrum of neat Methyl 5-methyl-2-
hexenoate.

Methodology:

Sample Preparation: For a liquid sample, the "neat" technique is most common. A drop of the

liquid is placed between two salt plates (typically NaCl or KBr), which are transparent to
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infrared radiation. The plates are then gently pressed together to form a thin film.

Instrumentation: An FT-IR spectrometer is used for analysis.

Data Acquisition:

A background spectrum of the empty salt plates is first recorded.

The sample is then placed in the spectrometer, and the sample spectrum is acquired.

The instrument's software automatically subtracts the background spectrum from the

sample spectrum to produce the final IR spectrum.

Predicted IR Spectral Data
Disclaimer: Experimental IR data for Methyl 5-methyl-2-hexenoate is not readily available in

public spectral databases. The following data is a prediction based on characteristic group

frequencies and data from analogous compounds.

Table 3: Predicted IR Absorption Bands for Methyl 5-methyl-2-hexenoate

Wavenumber (cm⁻¹) Intensity Assignment

~2960-2850 Strong C-H stretching (alkane)

~1725 Strong
C=O stretching (α,β-

unsaturated ester)

~1650 Medium C=C stretching (alkene)

~1250-1160 Strong C-O stretching (ester)

~980 Medium =C-H bending (trans alkene)

Interpretation:

The strong absorption band at approximately 1725 cm⁻¹ is a key indicator of the carbonyl

group of the α,β-unsaturated ester. The conjugation with the double bond shifts this peak to a

slightly lower wavenumber compared to a saturated ester.
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The C=C stretching vibration at around 1650 cm⁻¹ confirms the presence of the alkene

functionality.

The strong C-O stretching bands are characteristic of the ester group.

The presence of a band around 980 cm⁻¹ would provide strong evidence for the trans

stereochemistry of the double bond.

Mass Spectrometry (MS)
Mass spectrometry is a destructive analytical technique that provides information about the

molecular weight and fragmentation pattern of a molecule, which aids in its structural

elucidation.

Experimental Protocol: Acquiring a Mass Spectrum
Objective: To obtain an electron ionization (EI) mass spectrum of Methyl 5-methyl-2-
hexenoate.

Methodology:

Sample Introduction: The liquid sample is introduced into the mass spectrometer, often via a

gas chromatograph (GC-MS) for separation and purification before analysis.

Ionization: In the ion source, the sample molecules are bombarded with a high-energy

electron beam (typically 70 eV), causing the ejection of an electron and the formation of a

radical cation, known as the molecular ion (M⁺•).

Mass Analysis: The ions are accelerated into a mass analyzer (e.g., a quadrupole or time-of-

flight analyzer), which separates them based on their mass-to-charge ratio (m/z).

Detection: The separated ions are detected, and their abundance is recorded, generating a

mass spectrum.

Mass Spectral Data and Fragmentation Analysis
Table 4: Key Fragments in the Mass Spectrum of Methyl 5-methyl-2-hexenoate
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m/z Proposed Fragment

142 [M]⁺• (Molecular Ion)

111 [M - OCH₃]⁺

85 [M - C₄H₉]⁺

57 [C₄H₉]⁺

41 [C₃H₅]⁺

Interpretation:

The mass spectrum of Methyl 5-methyl-2-hexenoate shows a molecular ion peak at m/z 142,

which corresponds to its molecular weight.[1] The fragmentation pattern provides valuable

structural information:

Loss of a methoxy radical (-•OCH₃): The peak at m/z 111 results from the cleavage of the

ester's methoxy group.

McLafferty Rearrangement: A common fragmentation pathway for carbonyl compounds,

though less prominent in this specific case, could lead to the loss of a neutral alkene

molecule.

Alpha-cleavage: Cleavage of the C-C bond adjacent to the carbonyl group can lead to the

formation of an acylium ion.

Cleavage of the alkyl chain: The peak at m/z 57 is likely due to the stable tertiary butyl cation

([C₄H₉]⁺) formed from the fragmentation of the isobutyl group. The peak at m/z 85 could

correspond to the remaining fragment after the loss of the isobutyl group.

Diagram: Proposed Mass Spectrometry Fragmentation of Methyl 5-methyl-2-hexenoate
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[C₈H₁₄O₂]⁺•
m/z = 142

[C₇H₁₁O]⁺
m/z = 111

- •OCH₃
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Caption: Key fragmentation pathways for Methyl 5-methyl-2-hexenoate.

Conclusion
The combined application of NMR, IR, and MS provides a comprehensive and unambiguous

structural characterization of Methyl 5-methyl-2-hexenoate. While experimental NMR and IR

data are not readily available in public databases, the predicted spectra, based on sound

chemical principles and data from analogous compounds, offer a reliable framework for its

identification. The mass spectrum provides definitive confirmation of the molecular weight and

key structural features through its fragmentation pattern. This guide serves as a valuable

resource for scientists and researchers, enabling them to confidently identify and characterize

this important molecule.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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